Cas no 13578-33-1 (7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine)

• Product Name: 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine
• CAS No: 13578-33-1
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD27998179
• CID: 1105235
• PubChem ID: 63724688
• Update Time: 2025-06-07

7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine
• 13578-33-1
• 7-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
• AKOS013035376
• HKFZUQBCTBNVDC-UHFFFAOYSA-N

• MDL： MFCD27998179
• Inchi： 1S/C8H6F3N3/c1-4-2-3-12-6-5(4)13-7(14-6)8(9,10)11/h2-3H,1H3,(H,12,13,14)
• InChI Key： HKFZUQBCTBNVDC-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(=C(C)C=CN=2)N1)(F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine

Introduction to 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine (CAS No. 13578-33-1)

7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine, with the CAS number 13578-33-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The molecular structure of 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine consists of a fused imidazole and pyridine ring system, with a methyl group at the 7-position and a trifluoromethyl group at the 2-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical modifications and derivatizations. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Furthermore, its low toxicity profile and lack of significant side effects in animal models suggest that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 7-methyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine (CAS No. 13578-33-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.